Cas no 2839143-62-1 (Ethanamine, 2-(2-bromo-4-fluorophenoxy)-, hydrochloride (1:1))

• Product Name: Ethanamine, 2-(2-bromo-4-fluorophenoxy)-, hydrochloride (1:1)
• CAS No: 2839143-62-1
• MF: C₈H₁₀BrClFNO
• MW: 270.526504039764
• CID: 6390428
• Update Time: 2025-06-07

Ethanamine, 2-(2-bromo-4-fluorophenoxy)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-(2-bromo-4-fluorophenoxy)-, hydrochloride (1:1)

• Inchi： 1S/C8H9BrFNO.ClH/c9-7-5-6(10)1-2-8(7)12-4-3-11;/h1-2,5H,3-4,11H2;1H
• InChI Key： VFRNAFVQWWVXHM-UHFFFAOYSA-N
• SMILES： C(N)COC1=CC=C(F)C=C1Br.[H]Cl

Additional information on Ethanamine, 2-(2-bromo-4-fluorophenoxy)-, hydrochloride (1:1)

Ethanamine, 2-(2-bromo-4-fluorophenoxy)-, hydrochloride (1:1): An Overview of a Promising Compound in Medicinal Chemistry

Ethanamine, 2-(2-bromo-4-fluorophenoxy)-, hydrochloride (1:1) (CAS No. 2839143-62-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, also known as 2-(2-bromo-4-fluorophenoxy)ethanamine hydrochloride, is a derivative of ethanamine with a substituted phenoxy group and a hydrochloride salt. The presence of the bromo and fluoro substituents on the phenyl ring imparts distinct chemical and biological properties, making it a subject of interest for researchers and pharmaceutical companies alike.

The chemical structure of Ethanamine, 2-(2-bromo-4-fluorophenoxy)-, hydrochloride (1:1) is characterized by a central ethanamine backbone with a 2-bromo-4-fluorophenoxy substituent. The bromine atom provides additional lipophilicity, while the fluorine atom enhances the compound's metabolic stability and bioavailability. These properties are crucial for optimizing the compound's pharmacokinetic profile, which is essential for its potential use in drug development.

Recent studies have highlighted the potential of Ethanamine, 2-(2-bromo-4-fluorophenoxy)-, hydrochloride (1:1) in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play critical roles in mood regulation, cognitive function, and motor control. By targeting these systems, Ethanamine, 2-(2-bromo-4-fluorophenoxy)-, hydrochloride (1:1) may offer new avenues for treating conditions such as depression, anxiety, and Parkinson's disease.

In addition to its potential in neurological disorders, Ethanamine, 2-(2-bromo-4-fluorophenoxy)-, hydrochloride (1:1) has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell survival and proliferation. These findings suggest that Ethanamine, 2-(2-bromo-4-fluorophenoxy)-, hydrochloride (1:1) could be a valuable lead compound for the development of novel anticancer agents.

The pharmacological properties of Ethanamine, 2-(2-bromo-4-fluorophenoxy)-, hydrochloride (1:1) have been extensively studied using both in vitro and in vivo models. In vitro assays have shown that the compound exhibits high potency and selectivity towards its target receptors. Animal studies have further confirmed its efficacy and safety profile, with no significant adverse effects observed at therapeutic doses. These results provide a strong foundation for advancing this compound into clinical trials.

The synthesis of Ethanamine, 2-(2-bromo-4-fluorophenoxy)-, hydrochloride (1:1) involves several well-established chemical reactions. The key steps include the formation of the phenoxy ether through nucleophilic substitution and the subsequent conversion to the amine derivative using standard amine synthesis techniques. The final step involves the formation of the hydrochloride salt to improve solubility and stability. The overall synthetic route is efficient and scalable, making it suitable for large-scale production if needed.

In conclusion, Ethanamine, 2-(2-bromo-4-fluorophenoxy)-, hydrochloride (1:1) (CAS No. 2839143-62-1) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in advancing our understanding and treatment of complex diseases.